1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile
Overview
Description
“1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms . The compound also contains a fluoroethyl group, which is an organofluorine functional group consisting of a two-carbon chain with a fluorine atom attached .
Scientific Research Applications
- Application : Researchers explore the potential of 1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile as a scaffold for designing novel drugs. Its structural features may contribute to interactions with biological targets, making it valuable in medicinal chemistry .
- Application : Scientists investigate the antimicrobial efficacy of 1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile. Its unique structure could lead to promising antimicrobial agents .
- Application : Researchers explore whether 1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile derivatives exhibit herbicidal, fungicidal, or insecticidal properties. These compounds may contribute to crop protection .
- Application : Investigate the electronic properties of 1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile derivatives. They might serve as building blocks for organic field-effect transistors (OFETs) or light-emitting materials .
- Application : Explore the coordination behavior of 1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile with transition metals. These complexes could have interesting properties and applications .
- Application : Investigate whether 1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile derivatives can be used as fluorescent probes or imaging agents. Their fluorine atom may enhance detection sensitivity .
Medicinal Chemistry and Drug Development
Antimicrobial Agents
Agrochemicals and Crop Protection
Materials Science and Organic Electronics
Coordination Chemistry and Metal Complexes
Biochemical Probes and Imaging Agents
Mechanism of Action
The mechanism of action of a compound depends on its intended use. For example, many drugs work by binding to specific receptors in the body and modulating their activity . Without more information, it’s difficult to speculate on the mechanism of action of “1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile”.
Safety and Hazards
Future Directions
The future directions for research on “1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile” would depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials .
properties
IUPAC Name |
1-(2-fluoroethyl)pyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FN3/c7-1-2-10-5-6(3-8)4-9-10/h4-5H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQAJCJSXIBDFDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CCF)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(3,4-dimethoxyphenyl)ethyl]-6-methyl-4-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrazine-2-carboxamide](/img/structure/B2836557.png)
![1-[2-(4-Fluorophenyl)phenyl]ethanamine;hydrochloride](/img/structure/B2836564.png)
![N-(2,6-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide](/img/structure/B2836565.png)
![[1-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)piperidin-3-yl]methanol](/img/structure/B2836574.png)
